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Compound of Interest

Compound Name: 2-(2-Furyl)azepane hydrochloride
CAS No.: 1269053-71-5
Cat. No.: B3095792
Get Quote
. J

Compound Class: Saturated N-Heterocycle / Furan Derivative Primary Application: Medicinal
Chemistry Building Block (CNS Active Scaffolds)

Part 1: Chemical Identity & Core Data

This compound is a specific bicyclic-equivalent scaffold where a seven-membered azepane
ring is substituted at the alpha-position with a furan moiety. It is primarily encountered as a
hydrochloride salt to ensure stability and solubility.

Identification Data
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Parameter

Detail

Systematic Name

2-(Furan-2-yl)azepane hydrochloride

Free Base Name

2-(Furan-2-yl)azepane

CAS Number

1269053-71-5 (HCI Salt) / 383129-07-5 (Free
Base var.)[1][2]

PubChem CID

4714989 (Free Base)

ChemSpider ID

3860415 (Free Base - Derived)

Molecular Formula

C10H1sNO - HCI

Molecular Weight

201.69 g/mol (Salt) / 165.23 g/mol (Base)

SMILES

Cl.clcc(ocl)C2CCCCCN2

Appearance

Off-white to pale beige solid (hygroscopic)

Part 2: Synthesis & Production Protocols

The synthesis of 2-substituted azepanes is synthetically challenging due to the entropic
difficulty of closing seven-membered rings or the regioselectivity required in ring expansion.
Two primary routes are recognized: the Classical Ring Expansion (Beckmann) and the Modern
Dearomative Expansion.

Protocol A: The "Beckmann" Ring Expansion Route
(Recommended)

This route is favored for its scalability and use of accessible precursors. It relies on the
conversion of a six-membered ketone to a seven-membered lactam, followed by reduction.

Step-by-Step Methodology

e Precursor Synthesis (Alpha-Arylation)
o Reagents: Cyclohexanone, 2-Bromofuran, Pd(OAc)z, BINAP, NaOtBu.

o Conditions: Toluene, 100°C, 12h.
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o Mechanism: Palladium-catalyzed

-arylation of the ketone enolate introduces the furan ring.
o Checkpoint: Monitor disappearance of 2-bromofuran via TLC (Hexane/EtOAc 9:1).

Oxime Formation

o Reagents: 2-(2-Furyl)cyclohexanone, Hydroxylamine hydrochloride (NH20H-HCI), Sodium
Acetate.

o Conditions: Ethanol/Water, Reflux, 2h.

o Qutcome: Quantitative conversion to the corresponding oxime.

Beckmann Rearrangement

o Reagents: Oxime intermediate, Cyanuric Chloride (or Polyphosphoric Acid).

o Conditions: DMF, 25°C -> 80°C.

o Mechanism: The nitrogen inserts into the C-C bond anti to the hydroxyl group. Note:
Regioselectivity is governed by the migration of the more substituted carbon, typically
yielding 7-(2-furyl)azepan-2-one.

Lactam Reduction

[¢]

Reagents: Lithium Aluminum Hydride (LiAIH4) (2.5 eq).

o

Conditions: Dry THF, Reflux, 4h.

[e]

Safety: Quench carefully with Fieser method (Water/15% NaOH/Water).

o

Product: 2-(2-Furyl)azepane (Free Base).

Salt Formation

o Protocol: Dissolve free base in diethyl ether. Add 2M HCI in ether dropwise at 0°C. Filter
the precipitate and dry under high vacuum.
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Protocol B: Modern Photochemical Expansion
(Reference Only)

A recent method involves the photochemical dearomative ring expansion of nitroarenes. While
elegant, this requires specialized photochemical reactors and is less common for bulk
preparation of this specific furan derivative.

Synthesis Workflow Diagram

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway transforming a 6-membered carbocycle into the 7-
membered 2-(2-furyl)azepane heterocycle.[2][3]

Part 3: Applications & Pharmacological Context

The 2-(2-furyl)azepane scaffold is a privileged structure in medicinal chemistry, often exploring
the "homologation™” of piperidine-based drugs.

NMDA Receptor Antagonism

Azepane derivatives are frequently investigated as channel blockers for the N-methyl-D-
aspartate (NMDA) receptor. The 7-membered ring provides a slightly larger hydrophobic
volume compared to piperidines, potentially altering binding affinity in the channel pore. The
furan ring acts as a bioisostere for phenyl groups, offering different metabolic stability and
electron density.

Opioid Analgesic Research

This compound is structurally related to Fentanyl Azepane (a homolog where the piperidine is
expanded). Researchers use 2-(2-furyl)azepane as a core intermediate to synthesize furan-
analogs of fentanyl, aiming to dissociate analgesic potency from respiratory depression.

Molecular Scaffolding
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» Conformational Space: The azepane ring is more flexible than piperidine, allowing the
attached furan ring to adopt unique vectors in a binding pocket.

 Lipophilicity: The furan oxygen lowers the LogP compared to a phenyl ring, improving water
solubility—a critical parameter for CNS drug absorbability.

Part 4: Safety & Handling

Signal Word: WARNING

Hazard Class Statement Precaution
Acute Toxicity (Oral) H302: Harmful if swallowed. Do not eat/drink in lab.
Skin Irritation H315: Causes skin irritation. Wear nitrile gloves.

_ H319: Causes serious eye
Eye Irritation S Use safety goggles.
irritation.

Furan rings can be
Furan Toxicity Potential Metabolic Activation metabolized to reactive enals.

Handle in a fume hood.

Storage: Store at -20°C. Hygroscopic; keep under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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